Cas no 1206984-59-9 (5-Bromo-1-chloro-3-methylisoquinoline)

5-Bromo-1-chloro-3-methylisoquinoline structure
1206984-59-9 structure
Product Name:5-Bromo-1-chloro-3-methylisoquinoline
CAS No:1206984-59-9
MF:C10H7BrClN
MW:256.526280641556
CID:5250031
Update Time:2023-08-26

5-Bromo-1-chloro-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-chloro-3-methylisoquinoline
    • Isoquinoline, 5-bromo-1-chloro-3-methyl-
    • 5-Bromo-1-chloro-3-methylisoquinoline
    • Inchi: 1S/C10H7BrClN/c1-6-5-8-7(10(12)13-6)3-2-4-9(8)11/h2-5H,1H3
    • InChI Key: CUGJYSHXFRGLJG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C(N=C(C)C=C21)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9

5-Bromo-1-chloro-3-methylisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01074138-1g
5-Bromo-1-chloro-3-methylisoquinoline
1206984-59-9 95%
1g
¥5481.0 2023-04-05
Enamine
EN300-398024-0.05g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
0.05g
$924.0 2023-03-02
Enamine
EN300-398024-0.1g
5-bromo-1-chloro-3-methylisoquinoline
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0.1g
$968.0 2023-03-02
Enamine
EN300-398024-0.25g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
0.25g
$1012.0 2023-03-02
Enamine
EN300-398024-0.5g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
0.5g
$1056.0 2023-03-02
Enamine
EN300-398024-1.0g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
1g
$0.0 2023-06-07
Enamine
EN300-398024-2.5g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
2.5g
$2155.0 2023-03-02
Enamine
EN300-398024-5.0g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
5.0g
$3189.0 2023-03-02
Enamine
EN300-398024-10.0g
5-bromo-1-chloro-3-methylisoquinoline
1206984-59-9
10.0g
$4729.0 2023-03-02
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